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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406

This guide provides essential safety information, troubleshooting advice, and detailed protocols
for researchers, scientists, and drug development professionals working with sodium amide,
with a focus on preventing explosions associated with aged material.

Frequently Asked Questions (FAQS)
Q1: What is sodium amide and what are its primary hazards?

Al: Sodium amide (NaNHz2) is a strong base used in organic synthesis.[1][2] It is a grayish-
white powder with a slight ammonia odor.[3] The primary hazards include:

» Violent Reactivity with Water: It reacts violently with water to produce ammonia and sodium
hydroxide, a reaction that is highly exothermic and can ignite the flammable hydrogen gas
also produced.[1][3][4]

e Spontaneous Ignition: It can ignite spontaneously in moist air or in dry air at high
temperatures.[3]

o Corrosivity: It is highly corrosive to the eyes, skin, and mucous membranes.[3]

o Peroxide Formation: With prolonged storage or exposure to air and moisture, it can form
shock-sensitive and explosive peroxides.[1][2][3]

Q2: How can I tell if my sodium amide is old and dangerous?
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A2: The most critical visual indicator of dangerous degradation is a change in color. Fresh, pure
sodium amide is a white or grayish-white powder.[1][3] If the solid appears yellow or brown, it
is evidence of peroxide contamination and should be considered extremely dangerous and
potentially explosive.[3] Do not handle containers of discolored sodium amide.[3]

Q3: How should sodium amide be stored to prevent it from becoming hazardous?

A3: Proper storage is critical to prevent the formation of explosive peroxides. Sodium amide
should always be stored in a tightly sealed container under a dry, inert atmosphere, such as
nitrogen or argon.[1][5] The storage area should be cool, dry, well-ventilated, and separate from
incompatible materials like water, acids, and oxidizing agents.[3][5] Containers should be dated
upon opening and periodically checked for any signs of discoloration.[5][6] It is recommended
to discard any unused material that has been stored for an extended period (e.g., > 1 year).[3]

Q4: What should | do in case of a sodium amide spill?

A4: In the event of a spill, immediately control all sources of ignition.[3] Wearing appropriate
personal protective equipment (PPE), cover the spill with dry sand, soda ash, or another Class
D extinguisher agent.[3] Use spark-resistant tools to scoop the material into a container for
disposal.[3] NEVER use water, carbon dioxide, or halogenated extinguishing agents on a
sodium amide spill or fire, as they can intensify the reaction.[3]

Q5: What are the hazardous decomposition products of old sodium amide?

A5: The primary hazardous decomposition products are shock-sensitive peroxides.[2][3] When
it reacts or burns, it can also produce nitrogen oxides, ammonia, and sodium hydroxide.[7]

Troubleshooting Guides

This section provides a logical workflow for assessing and managing the risks associated with
old sodium amide containers.

Guide 1: Assessing an Old Container of Sodium Amide

Issue: You have found a container of sodium amide of unknown age or history.

Action Plan:
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DO NOT MOVE OR OPEN THE CONTAINER. Assume it is potentially shock-sensitive.
Visually Inspect the Container from a Safe Distance:

o Is the solid white or grayish-white? If so, it may be safe to use, but proceed with extreme
caution. Check the container's age and date of opening if available. If it is more than a
year old, consider it suspect.

o Is the solid yellow or brown? This indicates dangerous peroxide formation.[3] The material
is shock-sensitive and poses a severe explosion risk.

Follow the appropriate logical pathway in the diagram below.
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Caption: Troubleshooting workflow for assessing old sodium amide.
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Experimental Protocols

Extreme caution must be exercised during these procedures. They should only be performed
by trained personnel in a controlled environment, such as a certified chemical fume hood, with
appropriate PPE and emergency equipment readily available.

Protocol 1: Safe Quenching of Usable (White/Gray)
Sodium Amide

This protocol is for the destruction of excess or unneeded sodium amide that does not show
signs of peroxide formation.

Materials:

Three-neck round-bottom flask equipped with a mechanical stirrer, an addition funnel, and a
nitrogen/argon inlet/outlet (bubbler).

« Inert, high-boiling point solvent (e.g., toluene).
e Anhydrous isopropanol.

e Anhydrous ethanol.

e Anhydrous methanol.

 Ice-water bath.

o Appropriate PPE: Fire-retardant lab coat, chemical splash goggles, face shield, and heavy-
duty, chemical-resistant gloves.

Class D fire extinguisher and dry sand must be immediately accessible.
Procedure:

 Inert Atmosphere: Purge the reaction flask with nitrogen or argon. Maintain a positive inert
gas flow throughout the entire procedure.
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Solvent Addition: Add a sufficient volume of toluene to the flask to create a stirrable slurry
with the sodium amide.

Cooling: Cool the flask in an ice-water bath to manage the exothermic reaction.

Slow Addition of Isopropanol: Slowly add isopropanol dropwise from the addition funnel to
the well-stirred slurry. The rate of addition should be controlled to keep the reaction
temperature low and prevent excessive gas evolution (ammonia and hydrogen).

Staged Alcohol Addition: Once the reaction with isopropanol subsides (i.e., gas evolution
ceases), slowly and cautiously switch to adding ethanol.

Final Quenching: After the reaction with ethanol is complete, switch to the slow, dropwise
addition of methanol to ensure all reactive material is destroyed.

Final Stirring: Allow the mixture to stir for several hours (or overnight) at room temperature
after the final addition to ensure the reaction is complete.

Neutralization and Disposal: The resulting mixture can then be neutralized and disposed of
as hazardous waste according to your institution's guidelines.
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Caption: Experimental workflow for quenching usable sodium amide.
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Protocol 2: Deactivation of Suspected Peroxidized

(Yellow/Brown) Sodium Amide

WARNING: This procedure should ONLY be performed by trained EHS professionals or bomb
disposal personnel. It is provided for informational purposes and is NOT recommended for
general laboratory staff. The primary risk is detonation from friction, shock, or heat.

Obijective: To stabilize the material for safe transport and disposal.

Materials:

Remote handling equipment (if available).

Blast shield.

Large volume of inert solvent (e.g., kerosene or toluene).[6]

Diluted ethanol (e.g., 50% in toluene).

Non-sparking tools.

Procedure:

« |solation: Isolate the area. Ensure no personnel are nearby without proper protection (e.qg.,
behind a blast shield).

» Solvent Immersion: If possible without moving or disturbing the container, place it within a
larger, robust secondary container. From a safe distance, very slowly and gently flood the
primary container by covering the discolored solid with a large volume of an inert solvent like
kerosene or toluene.[6] This helps to desensitize the shock-sensitive peroxides.

e Slow Quenching: Once the material is fully immersed and has soaked for a significant
period, a dilute solution of ethanol in toluene can be added extremely slowly with remote
stirring if possible.[6] The temperature must be carefully monitored.

o Professional Disposal: The stabilized material should then be collected by hazardous waste
professionals for final disposal.
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Quantitative Data Summary

Parameter

Value/lRecommendation

Source(s)

Spontaneous Ignition Temp.
(Dry Air)

> 450°C (842°F)

[3]7]

Melting Point

210°C

[2]

Boiling Point

400°C

[2]

Storage Time Limit (Opened)

< 1 year recommended

[3]

Emergency Quenching Agent

Dry Sand, Soda Ash, Class D
Powder

[3]

Prohibited Quenching Agents

Water, COz, Halogenated
Agents

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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